2-chloro-5,6-dimethyl-1H-benzimidazole

• IUPAC Name: 2-chloro-5,6-dimethyl-1H-benzimidazole
• InChI: InChI=1S/C9H9ClN2/c1-5-3-7-8(4-6(5)2)12-9(10)11-7/h3-4H,1-2H3,(H,11,12)
• InChI Key: LTWREDHXPZYJOA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1C)N=C(N2)Cl
• Molecular Formula: C9H9ClN2
• DSSTOX Substance ID: DTXSID60298300
• Molecular Weight: 180.63 g/mol
• CAS RN: 39791-96-3

Description

2-Chloro-5,6-dimethyl-1H-benzimidazole is a chemical compound with the molecular formula C9H9ClN2. It is a solid substance with a molecular weight of 180.64. The IUPAC name for this compound is this compound.

Molecular Structure Analysis

The molecular structure of this compound consists of a benzene ring fused to an imidazole ring, with two methyl groups and a chlorine atom attached at specific carbon atoms.

Physical And Chemical Properties Analysis

This compound is a solid substance. The specific physical and chemical properties of this compound are not detailed in the search results.

Mechanism of Action

Target of Action

Benzimidazole compounds are known for their diverse pharmacological activities, including antimicrobial, anticancer, antiviral, antiparasitic, antihypertensive, and anti-inflammatory activities . Therefore, the targets can vary depending on the specific derivative and its functional groups.

Mode of Action

For instance, some benzimidazoles have been found to exhibit G2/M phase arrest , indicating an interaction with cell cycle regulatory proteins.

Biochemical Pathways

These could include pathways related to cell cycle regulation, inflammation, and various microbial processes .

Pharmacokinetics

In general, benzimidazoles are known for their good bioavailability .

Result of Action

Based on the known activities of benzimidazoles, the effects could include cell cycle arrest, inhibition of microbial growth, reduction of inflammation, and potential anticancer effects .

Advantages and Limitations for Lab Experiments

The main advantage of using 2-chloro-5,6-dimethyl-1H-benzimidazole in laboratory experiments is its low cost and ease of synthesis. Additionally, its wide range of applications makes it a useful tool for researchers. The main limitation of using this compound in laboratory experiments is the lack of a clear understanding of its mechanism of action.

Future Directions

In the future, 2-chloro-5,6-dimethyl-1H-benzimidazole could be used to develop new drugs for the treatment of infectious diseases and cancer. Additionally, it could be used to develop new agrochemicals and catalysts for organic reactions. Finally, further research is needed to understand the mechanism of action of this compound and its effects on biochemical and physiological processes.

Synthesis Methods

2-chloro-5,6-dimethyl-1H-benzimidazole is synthesized using a three-step process. The first step involves the reaction of 2-chloro-5,6-dimethylbenzene-1-sulfonyl chloride with potassium tert-butoxide to form the corresponding tert-butyl ester. The second step involves the reaction of the tert-butyl ester with sodium hydride in dimethylformamide (DMF) to form the corresponding tert-butyl ester. Finally, the tert-butyl ester is reacted with hydrazine hydrate in DMF to form this compound.

Scientific Research Applications

2-chloro-5,6-dimethyl-1H-benzimidazole has been studied extensively for its potential applications in the fields of medicine, agriculture, and chemistry. In medicine, it has been studied for its potential as an antifungal and antiviral agent. In agriculture, it has been studied for its potential as an insecticide and herbicide. In chemistry, it has been studied for its potential as a catalyst for organic reactions.

Biochemical Analysis

Biochemical Properties

2-chloro-5,6-dimethyl-1H-benzimidazole plays a significant role in biochemical reactions. It interacts with various enzymes, proteins, and other biomolecules. For instance, benzimidazole derivatives, including this compound, are known to exhibit antimicrobial, anticancer, antiviral, antiparasitic, antihypertensive, anti-inflammatory, antidiabetic, anticonvulsant, and antioxidant activities . These interactions often involve binding to specific sites on enzymes or proteins, leading to inhibition or activation of their functions.

Cellular Effects

This compound affects various types of cells and cellular processes. It influences cell function by impacting cell signaling pathways, gene expression, and cellular metabolism. For example, benzimidazole derivatives have been shown to exhibit anticancer activity by inducing apoptosis in cancer cells . This compound may also affect other cellular processes such as cell proliferation and differentiation.

Molecular Mechanism

The molecular mechanism of this compound involves binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression. Benzimidazole derivatives can interact with nucleic acids and proteins, leading to alterations in their structure and function . These interactions can result in the inhibition of enzyme activity or the activation of signaling pathways that regulate gene expression.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound may change over time. The stability and degradation of the compound can influence its long-term effects on cellular function. Studies have shown that benzimidazole derivatives can be stable under certain conditions, but their activity may decrease over time due to degradation . Long-term exposure to this compound in in vitro or in vivo studies may result in changes in cellular function, such as altered gene expression or metabolic activity.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, the compound may exhibit therapeutic effects, while at higher doses, it may cause toxic or adverse effects. For example, benzimidazole derivatives have been shown to have a dose-dependent effect on cancer cell lines, with higher doses leading to increased cytotoxicity . It is important to determine the optimal dosage to achieve the desired therapeutic effect while minimizing adverse effects.

Metabolic Pathways

This compound is involved in various metabolic pathways. It interacts with enzymes and cofactors that regulate metabolic processes. Benzimidazole derivatives can affect metabolic flux and metabolite levels by inhibiting or activating specific enzymes . These interactions can lead to changes in the production and utilization of metabolites, impacting overall cellular metabolism.

Transport and Distribution

The transport and distribution of this compound within cells and tissues involve interactions with transporters and binding proteins. These interactions can influence the localization and accumulation of the compound in specific cellular compartments . Understanding the transport and distribution of this compound is crucial for determining its bioavailability and therapeutic potential.

Subcellular Localization

The subcellular localization of this compound can affect its activity and function. This compound may be directed to specific compartments or organelles within the cell through targeting signals or post-translational modifications . The localization of the compound can influence its interactions with biomolecules and its overall biological activity.